Cas no 53603-16-0 (Hexyl Methanethiosulfonate)

• Product Name: Hexyl Methanethiosulfonate
• CAS No: 53603-16-0
• MF: C₇H₁₆O₂S₂
• MW: 196.330739974976
• CID: 826099
• PubChem ID: 5150608
• Update Time: 2025-04-19

Hexyl Methanethiosulfonate Chemical and Physical Properties

Names and Identifiers

• Hexyl Methanethiosulfonate
• 1-methylsulfonylsulfanylhexane
• HMTS
• Methanesulfonothioic Acid S-Hexyl Ester
• HMTS; Methanesulfonothioic Acid S-Hexyl Ester;
• S-Hexyl methanesulfonothioate
• SCHEMBL5717938
• DTXSID00408820
• AKOS006278359
• 53603-16-0
• 1-(METHANESULFONYLSULFANYL)HEXANE

• Inchi： 1S/C7H16O2S2/c1-3-4-5-6-7-10-11(2,8)9/h3-7H2,1-2H3
• InChI Key： LQICNBQQUNSDDJ-UHFFFAOYSA-N
• SMILES： S(CCCCCC)S(C)(=O)=O

Computed Properties

• Exact Mass: 196.05900
• Monoisotopic Mass: 196.05917210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Stability/Shelf Life: Store Under Inert Atmosphere
• PSA: 67.82000
• LogP: 3.34030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfonyls
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls